Cas no 137529-41-0 (3,4,5-Trifluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl)

• Product Name: 3,4,5-Trifluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl
• CAS No: 137529-41-0
• MF: C₂₇H₃₃F₃
• MW: 414.546138525009
• MDL: MFCD13188632
• CID: 64483
• PubChem ID: 354333088
• Update Time: 2025-05-22

3,4,5-Trifluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• trans,trans-4'-(4'-Propylbicyclohexyl-4-yl)-3,4,5-trifluorobiphenyl
• trans,trans-3,4,5-Trifluoro-4'-(4'-propylbicyclohexyl-4-yl)biphenyl
• 3,4,5-Trifluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl
• 1,1'-Biphenyl, 3,4,5-trifluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-
• 1,2,3-trifluoro-5-[4-[4-(4-propylcyclohexyl)cyclohexyl]phenyl]benzene
• TRANS,TRANS-4''-(4''-PROPYL-BICYCLOHEXYL-4-YL)-3,4,5-TRIFLUOROBIPHENYL
• I14-9032
• trans,trans-4'-(4'-Propyl-bicyclohexyl-4-yl)-3,4,5-trifluorobiphenyl
• 3,4,5-Trifluoro-4'-[(trans,trans)-4'-propyl[1,1-bicyclohexyl]-4-yl]-biphenyl
• DS-11811
• LS-15193
• trans,trans-3,4,5-Trifluoro-4'-(4'-propylbicyclohexyl-4-yl)biphenyl, >/=98%
• SY056112
• FT-0703499
• AKOS015917809
• 137529-41-0
• 4-propyl-4'-(3',4',5'-trifluorobiphenyl-4-yl)bi(cyclohexane)
• SCHEMBL8527861
• T3319
• 3,4,5-Trifluoro-4'-(4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl
• TRANS,TRANS-4/'/'-(4/'/'-PROPYL-BICYCLOHEXYL-4-YL)-3,4,5-TRIFLUOROBIPHENYL
• SCHEMBL8078924
• CS-0061433
• AKOS032953581
• MFCD13188632
• SCHEMBL8527865
• trans,trans-3,4,5-Trifluoro-4'-(4'-propyl-bicyclohexyl-4-yl)-biphenyl
• A855170
• SCHEMBL8527858
• 3,4,5-Trifluoro-4 inverted exclamation mark -[trans-4 inverted exclamation mark -propyl-[1,1 inverted exclamation mark -bi(cyclohexan)]-4-yl]-1,1 inverted exclamation mark -biphenyl
• 4~3~,4~4~,4~5~-Trifluoro-1~4~-propyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~:3~4~,4~1~-quaterphenyl
• DTXSID40625251
• 3,4,5-Trifluoro-4'-[(tranS,tranS)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-1,1'-biphenyl
• 3,4,5-Trifluoro-4-[(trans,trans)-4-propyl[1,1-bicyclohexyl]-4-yl]-biphenyl
• LQRASBADJFXRBP-UHFFFAOYSA-N

• MDL： MFCD13188632
• Inchi： 1S/C27H33F3/c1-2-3-18-4-6-19(7-5-18)20-8-10-21(11-9-20)22-12-14-23(15-13-22)24-16-25(28)27(30)26(29)17-24/h12-21H,2-11H2,1H3
• InChI Key： LQRASBADJFXRBP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCC)CC1)F)F

Computed Properties

• Exact Mass: 414.25300
• Monoisotopic Mass: 414.253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.2

Experimental Properties

• Density: 1.083
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 486.097°C at 760 mmHg
• Flash Point: 289.313 °C
• Refractive Index: 1.52
• PSA: 0.00000
• LogP: 8.65120

3,4,5-Trifluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3,4,5-Trifluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl

Compound CAS No. 137529-41-0: 3,4,5-Trifluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl

The compound CAS No. 137529-41-0, known as 3,4,5-Trifluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with trifluoro groups and a trans-trans bi-cyclohexane moiety. The combination of these structural elements imparts distinctive electronic and physical properties to the molecule.

Recent studies have highlighted the potential of this compound in the field of organic electronics. Its ability to act as a π-conjugated system makes it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that the trifluoro substitution enhances the electron-withdrawing effects, thereby improving the charge transport properties of the material. This has led to significant advancements in device efficiency and stability.

In addition to its electronic applications, this compound has also been explored for its potential in pharmaceutical research. The biphenyl core is known to exhibit strong binding affinities with various biological targets, making it a promising scaffold for drug design. Recent findings suggest that the compound may have potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic interventions.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. The use of palladium-catalyzed coupling reactions has been instrumental in achieving the desired product with high purity. Researchers have also developed novel methodologies to optimize the reaction conditions, ensuring scalability and cost-effectiveness for industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits low toxicity to aquatic organisms and undergoes rapid degradation under aerobic conditions. These properties make it a sustainable choice for applications in green chemistry.

Looking ahead, the compound is expected to play a pivotal role in advancing next-generation materials science. Its unique combination of electronic properties and structural versatility positions it as a key player in the development of advanced functional materials. Ongoing research is focused on further optimizing its performance through strategic modifications of the substituent groups.

In conclusion, CAS No. 137529-41-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its innovative structure and superior performance characteristics make it an invaluable tool for researchers and industry professionals alike.